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Compound of Interest

Compound Name: 3-(3-Methoxyphenyl)-1,2-thiazole
CAS No.: 49603-02-3
Cat. No.: B2706720

Get Quote

Structural Deconstruction & Causality of
Spectroscopic Signhatures

The molecule 3-(3-Methoxyphenyl)-1,2-thiazole (also known as 3-(3-
methoxyphenyl)isothiazole) is a heteroaromatic compound characterized by an electron-
deficient 1,2-thiazole (isothiazole) core linked to an electron-rich 3-methoxyphenyl moiety. The
spectroscopic behavior of this molecule is dictated by the push-pull electronic dynamics
between the heteroatoms (nitrogen and sulfur) and the aromatic systems.

Understanding the causality behind its spectral signatures requires deconstructing the
molecule into its functional domains:

e The 1,2-Thiazole Ring: The adjacent nitrogen and sulfur atoms create a strong diamagnetic
anisotropic effect and a highly asymmetric electron distribution. This profoundly deshields the
local protons (H-4 and H-5) and dictates a specific fragmentation pathway in mass
spectrometry (cleavage of the weak N-S bond).
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e The 3-Methoxyphenyl Group: The methoxy group (—OCHs) acts as a strong 1t -donor via
resonance, shielding the ortho and para positions of the phenyl ring, while its aliphatic
protons provide a distinct, highly conserved NMR and IR signature.

This guide provides an authoritative framework for the structural elucidation of 3-(3-
Methoxyphenyl)-1,2-thiazole using Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Electron Impact Mass Spectrometry (EI-MS), grounded in established [1].

Nuclear Magnetic Resonance (NMR) Profiling
Causality of Chemical Shifts

In the 1 H NMR spectrum, the isothiazole protons exhibit extreme deshielding due to the
heteroatom inductive effects and the aromatic ring current. The H-5 proton, positioned adjacent
to the sulfur atom, typically resonates far downfield at ~8.69 ppm. The H-4 proton, located in
the 3 -position relative to the heteroatoms, appears at ~7.61 ppm. The coupling constant
between these two protons ( 3J4,5) is highly diagnostic, strictly falling within the 4.5-5.0 Hz
range, confirming the 1,2-thiazole geometry.

In the 13 C NMR spectrum, the C-3 carbon of the isothiazole ring is heavily deshielded (~167.5
ppm) due to its direct attachment to the electronegative nitrogen atom and the conjugated
phenyl ring.

Quantitative Data Tables

Table 1: Predicted 1 H NMR Data (400 MHz, CDCIs)
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Position

Chemical
Shift (3,
ppm)

Multiplicity

Coupling
Constant (J
, H2)

Integration

Assignment
Causality

H-5

(Isothiazole)

8.69

Doublet (d)

4.7

1H

Deshielded
by adjacent S
atom and ring

current.

H-4

(Isothiazole)

7.61

Doublet (d)

4.7

1H

(3 -position to
heteroatoms;
couples with
H-5.

H-6' (Phenyl)

7.50

Dt (dt)

7.8,1.2

1H

Para to
methoxy,
slightly
deshielded by
isothiazole.

H-2' (Phenyl)

7.45

Multiplet (m)

1H

Ortho to both
substituents;
complex

splitting.

H-5' (Phenyl)

7.35

Triplet ()

8.0

1H

Meta to
substituents;
standard
aromatic
shift.

H-4' (Phenyl)

6.95

Ddd (ddd)

8.0,25,1.0

1H

Ortho to
methoxy;
shielded by
oxygen lone
pair

resonance.

—OCHs

3.85

Singlet (s)

3H

Aliphatic
protons
deshielded by
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adjacent
oxygen.

Table 2: Predicted 13 C NMR Data (100 MHz, CDCls)
Carbon Type Chemical Shift (o, ppm) Assignment Causality

Quaternary; extreme
C-3 (Isothiazole) 167.5 deshielding by adjacent N

atom.

Quaternary; directly attached

C-3' (Phenyl) 160.1 _
to electronegative oxygen.
) Aromatic CH; adjacent to sulfur
C-5 (Isothiazole) 149.8
atom.
Quaternary; ipso carbon
C-1' (Phenyl) 136.0 attached to the isothiazole
ring.
C-5' (Phenyl) 130.0 Aromatic CH; meta position.
_ Aromatic CH; 3 -position in the
C-4 (Isothiazole) 121.2 o
heteroaromatic ring.
Aromatic CH; para to methoxy
C-6' (Phenyl) 119.5
group.
Aromatic CH; ortho to methoxy
C-4' (Phenyl) 114.8 _
group (shielded).
Aromatic CH; ortho to methoxy
C-2' (Phenyl) 1125 )
group (shielded).
Aliphatic primary carbon
—OCHs 55.4 P P y

attached to oxygen.

Self-Validating NMR Protocol

To ensure high-fidelity data acquisition, the following self-validating system must be employed:
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o Sample Preparation: Dissolve 5-10 mg of the purified compound (>98% purity) in 0.6 mL of
deuterated chloroform (CDCIs) containing 0.03% v/v Tetramethylsilane (TMS).

« Internal Calibration Check: Lock the spectrometer to the deuterium frequency of CDCls.
Validate the calibration by ensuring the residual CHCIs proton peak is exactly at 7.26 ppm
and the TMS peak is at 0.00 ppm.

e Pulse & Relaxation Optimization: For 1 H NMR, use a 30° pulse angle with a relaxation delay
( D1) of 2 seconds. For 13 C NMR, utilize a proton-decoupled pulse sequence (e.g., WALTZ-
16) with a 45° pulse angle. Crucially, set the D1to =3 seconds to allow complete longitudinal
relaxation ( T1) of the quaternary carbons (C-3, C-1', C-3'), ensuring they integrate
accurately above the noise floor.

Infrared (IR) Spectroscopy: Functional Group

Verification
Vibrational Causality

Infrared spectroscopy provides orthogonal validation of the functional groups. The isothiazole
ring is characterized by a distinct C=N stretching vibration. Because the nitrogen is part of a
conjugated, electron-deficient ring, this stretch typically manifests in the 1590-1610 cm~1
region. The methoxy ether linkage is confirmed by two strong C—O-C stretching bands: an
asymmetric stretch at ~1250 cm~* and a symmetric stretch at ~1040 cm~1.

Table 3: Key IR Vibrational Bands
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Wavenumber ] . Causality /
Intensity Assignment
(cm™?) Structural Feature

sp2 hybridized C-H

C-H stretch
3050-3100 Weak ) bonds of phenyl and
(Aromatic) , _ _
isothiazole rings.
sp3 hybridized C-H
2835, 2950 Weak C-H stretch (Aliphatic)  bonds of the methoxy
group.
Core indicator of the
1595 Medium C=N stretch 1,2-thiazole ring
system.
Aromatic ring skeletal
1580, 1490 Strong C=C stretch o
vibrations.
] Aryl-alkyl ether
1250 Strong C—-0O-C (Asymmetric) ) o
linkage vibration.
) ) Aryl-alkyl ether
1040 Medium C-O-C (Symmetric) ] o
linkage vibration.
Indicates meta-
780, 690 Strong =C-H out-of-plane disubstituted benzene

ring bending.

Self-Validating ATR-FTIR Protocol

o Background Subtraction: Prior to sample analysis, collect a 32-scan background spectrum of
the empty Attenuated Total Reflectance (ATR) crystal to digitally subtract atmospheric H20
and COa.

o Crystal Integrity Check: Clean the diamond or ZnSe ATR crystal with high-purity isopropanol.
Perform a baseline scan to validate the absence of organic carryover.

o Sample Acquisition: Place 1-2 mg of the solid sample onto the crystal. Apply consistent
pressure using the force gauge until the torque clicks. This ensures uniform contact,
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preventing the artificial suppression of high-frequency bands (like the >3000 cm~* C-H
stretches). Acquire 32 scans at a resolution of 4 cm=1,

Mass Spectrometry (EI-MS): Fragmentation

Mechanics
Mechanistic Pathways

Under 70 eV Electron Impact (El) conditions, 3-(3-Methoxyphenyl)-1,2-thiazole undergoes
highly predictable fragmentation. The molecular ion ( [M]+- ) appears at m/z 191.

According to established [2], the defining fragmentation of the 1,2-thiazole ring is the cleavage
of the weak N-S bond, followed by the expulsion of hydrogen cyanide (HCN, -27 Da), yielding
a stable radical cation at m/z 164. Concurrently, the methoxy group undergoes homolytic
cleavage to expel a methyl radical (—CHs - , -15 Da), forming an oxonium ion at m/z 176, which
subsequently loses carbon monoxide (CO, -28 Da) to form a stable fragment at m/z 148.

[M]+.
m/z 191

C10H9NOS

-HCN (-27 Da)
Ring Cleavage

-CH3- (-15 Da) | -OCH3: (-31 Da)

[M - CH3]*+ [M - OCH3]+ [M - HCN]*
mlz 176 m/z 160 miz 164
C9H6NOS C9H6NS C9H80S

-CO (-28 Da)

[M - CH3 - CO]*+
ml/z 148
C8H6NS

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathways for 3-(3-Methoxyphenyl)-1,2-thiazole.
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Table 4: Key EI-MS Fragments and Isotopic Signatures

mlz

Relative
Abundance

lon /| Fragment

Mechanistic
Causality

191

100% (Base Peak)

[M]+-

Highly stable
heteroaromatic

molecular ion.

193

~5.0%

[M+2]+

Isotopic signature
validating the
presence of one 34 S
atom (~4.2% natural
abundance) and 18 O.

176

45%

[M-CH3]+

Cleavage of the
methoxy methyl group
forming a stable

oxonium ion.

164

30%

[M-HCN]+-

Characteristic
isothiazole N-S bond
cleavage and ring

contraction.

160

15%

[M—OCH3]+

Direct loss of the

methoxy radical.

148

20%

[M-CH3-COJ+

Sequential loss of CO
from the m/z 176

oxonium ion.

Self-Validating GC-MS Protocol

 Instrument Tuning: Calibrate the mass axis and validate peak resolution using
Perfluorotributylamine (PFTBA). Ensure the m/z 69, 219, and 502 peaks exhibit correct
relative abundances and peak widths.

e Carryover Validation: Inject 1 pL of pure solvent (e.g., LC-MS grade Ethyl Acetate) and run

the full temperature gradient to validate the absence of column carryover or ghost peaks.
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« Isotopic Verification: Inject 1 pL of the sample (1 mg/mL). Upon identifying the m/z 191 peak,
mathematically validate the elemental composition by checking the [M+2] peak. Because
sulfur has a high 34 S natural abundance (~4.2%), an [M+2] peak at exactly ~5.0% relative
abundance acts as an absolute internal validation that the molecule contains exactly one

sulfur atom.

Integrated Analytical Workflow

To achieve absolute certainty in structural elucidation, these three modalities must be executed
in a specific, self-validating sequence. NMR establishes the carbon-hydrogen connectivity
framework, IR confirms the presence of functional groups that might be silent in MS (or
ambiguous in NMR), and MS provides the exact molecular weight and isotopic proof of the
sulfur atom.

NMR Spectroscopy
(1H, 13C, 2D)

Purified Sample Solid FT-IR Spectroscopy Functional Groups Data Synthesis &
(>98% purity) (ATR Mode) ) Structural Elucidation
K Molecular Weight

Click to download full resolution via product page

Figure 2: Integrated spectroscopic workflow for the structural validation of isothiazoles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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